Cas no 52904-17-3 (Phenol,3-(trifluoromethyl)-, 1-methanesulfonate)
52904-17-3 structure
Product Name:Phenol,3-(trifluoromethyl)-, 1-methanesulfonate
CAS No:52904-17-3
MF:C8H7F3O3S
MW:240.199591875076
CID:380170
PubChem ID:269610
Update Time:2025-04-19
Phenol,3-(trifluoromethyl)-, 1-methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3-(trifluoromethyl)-, 1-methanesulfonate
- [3-(trifluoromethyl)phenyl] methanesulfonate
- 3-(trifluoromethyl)phenyl methanesulfonate
- 3-Trifluormethylphenyl-methansulfonat
- AC1L6MTO
- AC1Q6XXX
- AG-K-87818
- AR-1E8072
- CTK4J6711
- NSC110900
- SCHEMBL3128969
- 52904-17-3
- DISXDOUPJHUOMQ-UHFFFAOYSA-N
- NSC-110900
- DTXSID60296689
-
- Inchi: 1S/C8H7F3O3S/c1-15(12,13)14-7-4-2-3-6(5-7)8(9,10)11/h2-5H,1H3
- InChI Key: DISXDOUPJHUOMQ-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)OC1=CC=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 240.00681
- Monoisotopic Mass: 240.006799
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 51.8
Experimental Properties
- Density: 1.429
- Boiling Point: 290°C at 760 mmHg
- Flash Point: 129.2°C
- Refractive Index: 1.47
- PSA: 43.37
- LogP: 3.12460
Phenol,3-(trifluoromethyl)-, 1-methanesulfonate Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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